1-phenyl-N-propylpiperidin-4-amine

• IUPAC Name: 1-phenyl-N-propylpiperidin-4-amine
• InChI: InChI=1S/C14H22N2/c1-2-10-15-13-8-11-16(12-9-13)14-6-4-3-5-7-14/h3-7,13,15H,2,8-12H2,1H3
• InChI Key: LITIGRBRRFMRQV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1CCN(CC1)C2=CC=CC=C2
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol

Description

1-Phenyl-N-propylpiperidin-4-amine, commonly known as 4-ANPP, is a synthetic compound that belongs to the piperidine class of drugs. It is a precursor to fentanyl and other synthetic opioids, which are widely used as painkillers and anesthetics. In recent years, 4-ANPP has gained attention as a potential drug of abuse due to its powerful analgesic effects.

Mechanism of Action

The exact mechanism of action of 4-ANPP is not fully understood. However, it is believed to act as a mu-opioid receptor agonist, similar to fentanyl and other synthetic opioids. This results in a decrease in pain perception and an increase in feelings of euphoria and relaxation.
Biochemical and Physiological Effects
4-ANPP has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It also has the potential to produce adverse effects such as nausea, vomiting, constipation, and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ANPP in lab experiments is its high potency, which allows for the study of opioid receptors at low concentrations. Additionally, its chemical stability and long shelf life make it a useful reference standard. However, its potential for abuse and addiction must be taken into account when handling and storing the compound.

Future Directions

Future research on 4-ANPP may focus on its potential therapeutic applications, such as in the development of new painkillers or antidepressants. Additionally, further studies may investigate the potential for abuse and addiction, as well as the development of new methods for detecting and preventing its illicit use.

Synthesis Methods

The synthesis of 4-ANPP involves the reaction of N-phenethyl-4-piperidone with propylamine in the presence of a reducing agent such as sodium borohydride. This process yields 4-ANPP as a white crystalline powder with a melting point of 134-136°C. The purity of the compound can be improved through recrystallization or chromatography.

Scientific Research Applications

4-ANPP has been widely studied for its potential use as a precursor to fentanyl and other synthetic opioids. It is also used as a reference standard in forensic toxicology and drug testing. Additionally, 4-ANPP has been investigated for its potential therapeutic applications, such as in the treatment of chronic pain and depression.